2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[[1-[3-(diethylamino)propyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C22H29FN4O2S/c1-3-26(4-2)13-6-14-27-19-8-5-7-18(19)21(25-22(27)29)30-15-20(28)24-17-11-9-16(23)10-12-17/h9-12H,3-8,13-15H2,1-2H3,(H,24,28)
• InChI Key: GOORKWAKLPLTQN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCN1C2=C(CCC2)C(=NC1=O)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H29FN4O2S
• Molecular Weight: 432.6 g/mol
• CAS No.: 898434-74-7

Description

This compound is a structurally complex molecule featuring a cyclopenta[d]pyrimidin-2-one core fused with a tetrahydrocyclopentane ring. Key structural elements include:

• A 3-(diethylamino)propyl substituent at position 1 of the pyrimidinone ring, which introduces a tertiary amine group that may enhance solubility and modulate receptor interactions.
• A thioacetamide linker at position 4, connecting the pyrimidinone core to a 4-fluorophenyl group. The sulfur atom in the thioether bridge contributes to electronic delocalization and may influence metabolic stability compared to oxygen analogs.

The synthesis of such derivatives typically involves multi-step reactions, including cyclocondensation, alkylation, and nucleophilic substitution, as inferred from related compounds in the evidence (e.g., thioacetamide derivatives in and ) .

Biological Activity

2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide is a complex organic compound characterized by a unique structural framework that may confer significant biological activity. This compound belongs to the class of thioacetamides and incorporates a tetrahydrocyclopenta[d]pyrimidine core, which is known for its diverse pharmacological properties.

Structural Characteristics

The molecular formula of this compound is $C_{23}H_{31}FN_{4}O_{2}S$, with a molecular weight of approximately 446.59 g/mol. The presence of functional groups such as the diethylamino moiety enhances solubility and potential interactions with biological targets. The thioether linkage could also play a critical role in its biological activity.

Property	Value
Molecular Formula	$C_{23}H_{31}FN_{4}O_{2}S$
Molecular Weight	446.59 g/mol
CAS Number	898434-74-7

Biological Activity Overview

Research indicates that compounds with similar structural motifs exhibit a range of biological activities, including:

• Antitumor Activity : Compounds related to pyrimidines have shown promising results in inhibiting cancer cell proliferation through various mechanisms, including the inhibition of key enzymes involved in tumor growth and survival pathways.
• CNS Activity : The diethylamino group suggests potential central nervous system (CNS) effects, which may include sedative or anxiolytic properties.
• Antimicrobial Properties : The thioether linkage in similar compounds has been associated with enhanced antimicrobial activity against various pathogens.

The mechanisms through which 2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide exerts its biological effects may involve:

• Inhibition of Enzymes : Similar compounds have been demonstrated to inhibit dihydrofolate reductase (DHFR), which is crucial for DNA synthesis and cellular proliferation.
• Cell Cycle Arrest : Some derivatives have shown the ability to induce G2/M phase cell cycle arrest in cancer cells, leading to apoptosis.
• Signal Transduction Modulation : The compound may influence signaling pathways such as those mediated by cyclin-dependent kinases (CDKs), which are vital for cell cycle regulation.

Anticancer Studies

A study involving pyrido[2,3-d]pyrimidines highlighted their potential as anticancer agents. These compounds demonstrated significant activity against various cancer cell lines with IC50 values in the low micromolar range. For instance:

Compound	Cell Line	IC50 (μM)
Pyrido[2,3-d]pyrimidine	PC-3 (Prostate)	1.54
Pyrido[2,3-d]pyrimidine	A-549 (Lung)	3.36

These findings suggest that the structural features shared with 2-((1-(3-(diethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(4-fluorophenyl)acetamide could confer similar anticancer properties.

CNS Activity

Research on related compounds has indicated potential CNS effects. For instance, diethylamino-substituted pyrimidines have been shown to exhibit anxiolytic effects in animal models, suggesting that this compound may also possess similar properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural analogs and their key differences:

Compound Name / ID (Reference)	Core Structure	Substituents	Key Features	Physicochemical Data
Target Compound	Cyclopenta[d]pyrimidin-2-one	3-(Diethylamino)propyl (position 1); 4-fluorophenyl (thioacetamide)	Tertiary amine for solubility; fluorine enhances lipophilicity	Not explicitly provided in evidence
3,4-Difluorophenyl analog ()	Cyclopenta[d]pyrimidin-2-one	3,4-Difluorophenyl (thioacetamide)	Additional fluorine increases electron-withdrawing effects	RN: 898460-68-9
4-Chlorophenyl-thieno[2,3-d]pyrimidine ()	Thieno[2,3-d]pyrimidin-4-one	4-Chlorophenyl; 2-isopropylphenyl (acetamide)	Chlorine substituent; thieno-pyrimidine core alters ring planarity	MDL: MFCD03474590
2,5-Dimethylphenyl-thieno[2,3-d]pyrimidine ()	Thieno[2,3-d]pyrimidin-4-one	2,5-Dimethylphenyl (acetamide)	Methyl groups may improve metabolic stability	MDL: MFCD01850746
Pyrimidine-2-thio-N-arylacetamides ()	Dihydropyrimidin-6-one	4-Chlorophenyl, 2,3-dichlorophenyl	Simpler pyrimidine core; variable halogenation	m.p. 230–282°C; LC-MS: [M+H]+ 344.21
Cyclopenta-thieno-pyrimidine-O-acetamide ()	Cyclopenta[4,5]thieno[2,3-d]pyrimidine	Phenylacetamide (oxygen linker)	Oxygen linker vs. sulfur; reduced electron delocalization	m.p. 197–198°C; LC-MS: [M+H]+ 326.0

Key Structural and Functional Insights:

Fluorine vs. Chlorine Substitution :

• The target compound’s 4-fluorophenyl group offers moderate electron-withdrawing effects and improved metabolic stability compared to chlorine in analogs like and . Chlorine’s larger size and stronger electronegativity may enhance binding but increase toxicity risks .

Linker Variations (Thio vs. Oxygen) :

• The thioether linker in the target compound provides greater stability against hydrolysis compared to the oxygen-linked analog in . However, oxygen may improve hydrogen-bonding interactions with biological targets .

Solubility and Pharmacokinetics: The diethylamino propyl group in the target compound likely enhances water solubility relative to methyl or halogen-substituted analogs (e.g., –6), which could improve bioavailability .

Research Implications and Limitations

Future studies should prioritize:

• Bioactivity profiling : Testing against targets like cyclooxygenase (COX) or tyrosine kinases, given the relevance of similar compounds in inflammation and oncology .
• ADMET studies : Evaluating the impact of fluorine substitution on metabolic stability and toxicity.

Q & A

Q. Q1. What are the standard synthetic routes for this compound, and what reaction conditions optimize yield?

Methodological Answer: The synthesis typically involves multi-step reactions, including nucleophilic substitution and condensation. For example:

• Step 1: Reacting a fluoropyrimidine intermediate (e.g., 4-(3-chlorophenyl)-2-ethyl-6-fluoropyrimidine) with an acetamide derivative (e.g., 2-(4-aminophenyl)acetamide) in solvents like N-methyl-2-pyrrolidone (NMP) at 120°C for 16 hours .
• Step 2: Purification via column chromatography (silica gel, CH$_2$Cl$_2$/MeOH gradients) yields the product. Reported yields range from 31% to 80% depending on substituents and reaction optimization .
  Key Parameters:
• Solvent choice (polar aprotic solvents preferred).
• Temperature control (100–120°C for cyclocondensation).
• Column chromatography for purity (CH$_2$Cl$_2$/MeOH ratios critical).

Q. Q2. How is the compound characterized to confirm structural integrity?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR): $^1$H and $^13$C NMR in DMSO-d$_6$ identify proton environments (e.g., NHCO at δ 10.10 ppm, aromatic protons at δ 7.75–7.55 ppm) .
• Mass Spectrometry (MS): ESI-MS confirms molecular weight (e.g., [M+H]$^+$ at m/z 344.21) .
• Elemental Analysis: Validates C, H, N, S content (e.g., C: 45.29% vs. calculated 45.36%) .
  Best Practices:
• Use high-field NMR (≥300 MHz) for resolution.
• Cross-validate with IR spectroscopy for functional groups (e.g., carbonyl stretches at ~1650 cm$^{-1}$) .

Advanced Research Questions

Q. Q3. How can researchers resolve low synthetic yields (e.g., 31% vs. 80%) observed in similar compounds?

Methodological Answer: Contradictory yields arise from variations in:

• Substituent Effects: Electron-withdrawing groups (e.g., -Cl, -CF$_3$) may hinder reactivity compared to electron-donating groups (e.g., -OCH$_3$) .
• Catalysis: Transition-metal catalysts (e.g., Pd for cross-coupling) or base additives (e.g., K$_2$CO$_3$) improve cyclization efficiency .
  Experimental Design:
• Screen solvents (e.g., DMF vs. NMP) and temperatures.
• Optimize stoichiometry (1:1.1 molar ratio of nucleophile to electrophile recommended) .

Q. Q4. What strategies are used to analyze structure-activity relationships (SAR) for this compound?

Methodological Answer: SAR studies focus on:

• Core Modifications: Replacing the cyclopenta[d]pyrimidine core with thieno[3,2-d]pyrimidine alters bioactivity (e.g., enhanced enzyme inhibition) .
• Substituent Effects:
  • Fluorophenyl Group: Enhances metabolic stability and target binding .
  • Diethylamino Propyl Chain: Increases solubility and pharmacokinetic properties .
    Case Study:
    A derivative with a trifluoromethylphenyl group showed 3x higher potency in enzyme inhibition assays compared to chlorophenyl analogs .

Q. Q5. How can computational methods improve synthesis or mechanistic understanding?

Methodological Answer:

• Density Functional Theory (DFT): Predicts reaction pathways (e.g., energy barriers for cyclization steps) .
• Molecular Docking: Identifies binding modes with biological targets (e.g., kinases, GPCRs) .
  Tools:
• COMSOL Multiphysics for reaction simulation .
• AutoDock Vina for protein-ligand interactions .

Q. Q6. What experimental approaches elucidate biological target interactions?

Methodological Answer:

• Enzyme Assays: Measure IC$_{50}$ values using fluorogenic substrates (e.g., for proteases or kinases) .
• Cellular Models: Test cytotoxicity in cancer cell lines (e.g., MTT assays) and compare to controls .
• Kinetic Studies: Use surface plasmon resonance (SPR) to determine binding constants (K$_d$) .
  Key Finding:
  A structurally similar compound inhibited >70% of tumor growth in xenograft models, linked to EGFR kinase inhibition .